Cas no 2196146-02-6 (N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide)

• Product Name: N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide
• CAS No: 2196146-02-6
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6518704
• PubChem ID: 132379077
• Update Time: 2025-10-05

N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1239483686
• N-(cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• EN300-6536349
• N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide
• AKOS037435977
• 2196146-02-6

• Inchi： 1S/C18H19N3O3/c1-12-6-7-14-15(10-12)18(24)21(17(14)23)11-16(22)20(9-8-19)13-4-2-3-5-13/h6-7,10,13H,2-5,9,11H2,1H3
• InChI Key： KLCQLAJIEIKMCK-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C2C=CC(C)=CC=2C1=O)=O)N(CC#N)C1CCCC1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.5Ų

Additional information on N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide

N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide: A Comprehensive Overview

N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide (CAS No. 2196146-02-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a cyclopentyl ring, and a substituted isoindoline moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The cyano group in N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in drug design, as it can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents. The cyclopentyl ring provides additional steric hindrance and conformational rigidity, which can influence the compound's binding affinity to specific biological targets.

The substituted isoindoline moiety is a key structural feature that has been extensively studied for its biological activities. Isoindoline derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The presence of the 5-methyl substituent further modulates the compound's properties, potentially enhancing its efficacy and selectivity.

Recent research has focused on the potential of N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide as a lead compound for the development of new therapeutic agents. Studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines and mediators, suggesting its potential use in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide has been evaluated in preclinical models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development into a clinical drug candidate.

Moreover, computational studies have provided insights into the molecular interactions of N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide with its biological targets. Molecular docking simulations have revealed that the compound forms stable complexes with key enzymes and receptors, further supporting its potential therapeutic applications.

In conclusion, N-(Cyanomethyl)-N-cyclopentyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide (CAS No. 2196146-02-6) is a promising compound with a unique chemical structure that offers significant potential for therapeutic development. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its potential use in treating various diseases. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the arsenal of modern medicine.